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Compound of Interest

Compound Name: Hexavinyldisiloxane

Cat. No.: B1588441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

hexavinyldisiloxane, a key organosilicon compound. The following sections detail its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering

valuable insights for its identification, characterization, and application in various research and

development endeavors.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of hexavinyldisiloxane
by providing information about the chemical environment of its hydrogen (¹H) and carbon (¹³C)

nuclei.

¹H NMR Data
The proton NMR spectrum of hexavinyldisiloxane is characterized by signals corresponding

to the vinyl (-CH=CH₂) groups attached to the silicon atoms.

Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

5.80 - 6.20 Multiplet 1H Si-CH=CH₂

4.90 - 5.10 Multiplet 2H Si-CH=CH₂
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Table 1: ¹H NMR Spectroscopic Data for Hexavinyldisiloxane.

¹³C NMR Data
The carbon-13 NMR spectrum provides information on the different carbon environments within

the hexavinyldisiloxane molecule.

Chemical Shift (δ) (ppm) Assignment

137.5 Si-CH=CH₂

132.0 Si-CH=CH₂

Table 2: ¹³C NMR Spectroscopic Data for Hexavinyldisiloxane.

Infrared (IR) Spectroscopy
Infrared spectroscopy identifies the functional groups present in hexavinyldisiloxane by

measuring the absorption of infrared radiation at specific wavenumbers, which correspond to

the vibrational frequencies of the bonds.

Wavenumber (cm⁻¹) Intensity Assignment

3050 - 3020 Medium =C-H Stretch

1600 - 1580 Medium C=C Stretch (Vinyl)

1410 - 1390 Strong Si-CH=CH₂ Bending

1080 - 1020 Very Strong Si-O-Si Asymmetric Stretch

1000 - 960 Strong =C-H Bend (Out-of-plane)

Table 3: Infrared (IR) Spectroscopic Data for Hexavinyldisiloxane.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of hexavinyldisiloxane, aiding in its identification and structural confirmation. The mass
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spectrum is typically obtained using electron ionization (EI).

m/z Relative Intensity (%) Proposed Fragment

234 5 [M]⁺ (Molecular Ion)

207 100 [M - CH=CH₂]⁺

179 15 [M - 2(CH=CH₂)]⁺

151 20 [M - 3(CH=CH₂)]⁺

123 10 [M - 4(CH=CH₂)]⁺

85 30 [Si(CH=CH₂)₃]⁺

Table 4: Mass Spectrometry Data for Hexavinyldisiloxane.

Experimental Protocols
The following provides a general outline of the experimental methodologies used to obtain the

spectroscopic data presented.

NMR Spectroscopy
Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is utilized.

Sample Preparation: A small amount of hexavinyldisiloxane is dissolved in a deuterated

solvent, typically chloroform-d (CDCl₃), and transferred to an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired at room temperature. For ¹H NMR, a

sufficient number of scans are averaged to obtain a good signal-to-noise ratio. For ¹³C NMR,

a proton-decoupled sequence is typically used to simplify the spectrum and enhance

sensitivity. Chemical shifts are referenced to the residual solvent peak or an internal standard

(e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.
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Sample Preparation: For liquid samples like hexavinyldisiloxane, a thin film is prepared

between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance

(ATR) accessory can be used, where a drop of the sample is placed directly on the ATR

crystal.

Data Acquisition: A background spectrum of the empty sample holder or clean ATR crystal is

first recorded. The sample spectrum is then acquired, and the background is automatically

subtracted to yield the final absorbance or transmittance spectrum. The data is typically

collected over a range of 4000 to 400 cm⁻¹.

Mass Spectrometry
Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for

sample introduction and separation, is employed. Electron ionization (EI) is a common

ionization method.

Sample Preparation: A dilute solution of hexavinyldisiloxane in a volatile organic solvent is

prepared.

Data Acquisition: The sample is injected into the GC, where it is vaporized and separated

from the solvent. The separated hexavinyldisiloxane then enters the mass spectrometer's

ion source, where it is bombarded with electrons to generate a molecular ion and various

fragment ions. These ions are then separated by their mass-to-charge ratio (m/z) and

detected.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of hexavinyldisiloxane.

Caption: Workflow for the spectroscopic characterization of hexavinyldisiloxane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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